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Compound of Interest

Compound Name: JNJ-46356479

Cat. No.: B608229 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal procedures for JNJ-
46356479, a selective and orally bioavailable mGlu2 receptor positive allosteric modulator.

Adherence to these procedures is critical for maintaining laboratory safety and ensuring

environmental compliance.

Chemical and Physical Properties
A summary of the key quantitative data for JNJ-46356479 is presented below. This information

is crucial for a comprehensive understanding of the compound's characteristics to inform safe

handling and disposal.

Property Value

CAS Number 1254979-66-2 (free base)

Molecular Formula C22H22F5N5

Molecular Weight 451.45 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Short term (days to weeks): 0 - 4 °C, dry and

dark. Long term (months to years): -20 °C.
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Disposal Protocol
JNJ-46356479 is intended for research purposes and, while shipped as a non-hazardous

chemical, should be handled and disposed of with the care due to all laboratory chemicals.[1]

The following step-by-step protocol should be followed for the disposal of unused JNJ-
46356479 and its containers.

Step 1: Assess the Waste Stream

Unused Product: Unwanted or expired JNJ-46356479 should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with JNJ-46356479,

such as personal protective equipment (PPE), absorbent pads, and weighing papers, should

be disposed of as contaminated solid waste.

Empty Containers: Original containers of JNJ-46356479 must be properly decontaminated

before disposal.

Step 2: Segregation and Containment

Do not mix JNJ-46356479 waste with other chemical waste streams unless compatibility has

been confirmed.

Store all waste containing JNJ-46356479 in designated, clearly labeled, and sealed

containers.

Use secondary containment for all liquid waste solutions to prevent spills.[2]

Step 3: Disposal of Unused JNJ-46356479

Consult Institutional Guidelines: Always prioritize your institution's specific hazardous waste

disposal procedures. Contact your Environmental Health and Safety (EHS) department for

guidance.[2]

Chemical Waste Pickup: Arrange for the collection of the JNJ-46356479 waste by your

institution's hazardous waste management service.
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DO NOT dispose of JNJ-46356479 down the drain or in the regular trash.[2] Evaporation is

not an acceptable method of disposal.[2]

Step 4: Decontamination of Empty Containers

Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (e.g., the solvent

used to prepare the stock solution, or another appropriate solvent like ethanol or acetone) a

minimum of three times.

Collect Rinsate: The first rinse, and for highly toxic compounds, the first three rinses, must be

collected and disposed of as hazardous chemical waste. Given that JNJ-46356479 is a

potent bioactive molecule, it is best practice to collect all rinsate as hazardous waste.

Deface Label: Before disposing of the decontaminated container, completely remove or

deface the original label to prevent misuse.

Final Disposal: After decontamination, the container can typically be disposed of in the

regular laboratory glass or plastic recycling, as per your institution's guidelines.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of JNJ-
46356479 and associated materials.
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Caption: Disposal workflow for JNJ-46356479.
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This guide is intended to provide a framework for the safe disposal of JNJ-46356479.

Researchers, scientists, and drug development professionals are reminded to always consult

their local regulations and institutional policies to ensure full compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Proper Disposal of JNJ-46356479: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608229#jnj-46356479-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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